Cas no 1723-55-3 (2-(2-Formylphenyl)acetic acid)
2-(2-Formylphenyl)acetic acid structure
Product Name:2-(2-Formylphenyl)acetic acid
CAS No:1723-55-3
MF:C9H8O3
MW:164.158022880554
MDL:MFCD01026106
CID:1093575
Update Time:2025-09-27
2-(2-Formylphenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Formylphenyl)acetic acid
- Benzeneacetic acid, 2-formyl-
- ortho-formylphenylacetic acid
- O-DIC-O
- Carboxymethylbenzaldehyd
- o-formylphenylacetic acid
- 2-formylphenylacetic acid
- 2-carboxymethylbenzaldehyde
- Benzeneaceticacid,2-formyl-
- (2-formylphenyl)acetic acid
- Benzeneacetic acid,2-forMyl-
- QNLSLYKWBHYEHK-UHFFFAOYSA-N
- 2-(2-formyl-phenyl)-acetic acid
- 3091AH
-
- MDL: MFCD01026106
- Inchi: 1S/C9H8O3/c10-6-8-4-2-1-3-7(8)5-9(11)12/h1-4,6H,5H2,(H,11,12)
- InChI Key: QNLSLYKWBHYEHK-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC=CC=1C=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 177
- XLogP3: 0.9
- Topological Polar Surface Area: 54.4
2-(2-Formylphenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112937-1g |
2-(2-Formylphenyl)acetic acid |
1723-55-3 | 97% | 1g |
401.00 USD | 2021-06-17 | |
| Chemenu | CM278282-1g |
2-(2-Formylphenyl)acetic acid |
1723-55-3 | 95+% | 1g |
$464 | 2021-06-16 | |
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2-(2-Formylphenyl)acetic acid |
1723-55-3 | 95+% | 1g |
$464 | 2022-06-12 | |
| TRC | B188845-10mg |
2-Formyl-benzeneacetic Acid |
1723-55-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B188845-50mg |
2-Formyl-benzeneacetic Acid |
1723-55-3 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B188845-100mg |
2-Formyl-benzeneacetic Acid |
1723-55-3 | 100mg |
$ 320.00 | 2022-06-07 | ||
| ChemScence | CS-M2515-250mg |
2-(2-Formylphenyl)acetic acid |
1723-55-3 | 99.85% | 250mg |
$150.0 | 2022-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1059956-100mg |
2-(2-Formylphenyl)acetic acid |
1723-55-3 | 98% | 100mg |
¥2184 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1059956-250mg |
2-(2-Formylphenyl)acetic acid |
1723-55-3 | 98% | 250mg |
¥4275 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1059956-1g |
2-(2-Formylphenyl)acetic acid |
1723-55-3 | 98% | 1g |
¥8100 | 2023-04-15 |
2-(2-Formylphenyl)acetic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1723-55-3)2-(2-Formylphenyl)acetic acid
Order Number:A1071260
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:46
Price ($):671.0
Email:sales@amadischem.com
2-(2-Formylphenyl)acetic acid Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1723-55-3)2-(2-Formylphenyl)acetic acid
Purity:99%
Quantity:1g
Price ($):671.0